Cas no 1870369-87-1 (1-(3,6-Difluoro-2-methoxyphenyl)-2,2-difluoroethanone)

• Product Name: 1-(3,6-Difluoro-2-methoxyphenyl)-2,2-difluoroethanone
• CAS No: 1870369-87-1
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• CID: 6793959
• PubChem ID: 130543477
• Update Time: 2025-07-14

1-(3,6-Difluoro-2-methoxyphenyl)-2,2-difluoroethanone Chemical and Physical Properties

Names and Identifiers

• MFCD30307568
• 1-(3,6-Difluoro-2-methoxyphenyl)-2,2-difluoroethanone
• 1870369-87-1

• Inchi： 1S/C9H6F4O2/c1-15-8-5(11)3-2-4(10)6(8)7(14)9(12)13/h2-3,9H,1H3
• InChI Key： UYFSXVMHMFYBRT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1C(C(F)F)=O)OC)F

Computed Properties

• Exact Mass: 222.03039208g/mol
• Monoisotopic Mass: 222.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(3,6-Difluoro-2-methoxyphenyl)-2,2-difluoroethanone

1-(3,6-Difluoro-2-methoxyphenyl)-2,2-difluoroethanone: A Comprehensive Overview

1-(3,6-Difluoro-2-methoxyphenyl)-2,2-difluoroethanone (CAS No. 1870369-87-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive fluorinated and methoxy functionalities, which confer it with a range of valuable properties and potential applications.

The molecular structure of 1-(3,6-Difluoro-2-methoxyphenyl)-2,2-difluoroethanone consists of a substituted phenyl ring with two fluorine atoms and a methoxy group, attached to a difluoroketone moiety. The presence of these functional groups imparts the compound with enhanced stability, solubility, and reactivity, making it an attractive candidate for various chemical transformations and biological studies.

In recent years, the interest in fluorinated compounds has surged due to their unique electronic and steric properties. Fluorine atoms are known to modulate the physicochemical properties of organic molecules, often leading to improved pharmacokinetic profiles and biological activities. The difluoroketone functionality in particular has been explored for its potential in developing novel therapeutic agents and as a key intermediate in synthetic routes.

1-(3,6-Difluoro-2-methoxyphenyl)-2,2-difluoroethanone has been the subject of several studies aimed at understanding its synthetic accessibility and biological activity. One notable application is in the development of inhibitors for specific enzymes involved in various disease pathways. For instance, researchers have investigated its potential as an inhibitor of protein kinases, which are key targets in cancer therapy. The compound's ability to selectively bind to these enzymes can potentially lead to more effective and targeted treatments with fewer side effects.

Beyond its therapeutic applications, 1-(3,6-Difluoro-2-methoxyphenyl)-2,2-difluoroethanone has also been explored as a building block in the synthesis of more complex molecules. Its reactivity and stability make it a valuable starting material for constructing libraries of compounds with diverse functionalities. This is particularly useful in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug discovery.

The synthesis of 1-(3,6-Difluoro-2-methoxyphenyl)-2,2-difluoroethanone typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For example, the use of transition-metal-catalyzed reactions has been shown to significantly enhance the yield and selectivity of the synthesis.

In addition to its synthetic utility, the physical properties of 1-(3,6-Difluoro-2-methoxyphenyl)-2,2-difluoroethanone have been extensively characterized. It is a solid at room temperature with a melting point ranging from 50°C to 55°C. The compound exhibits good solubility in common organic solvents such as dichloromethane and acetonitrile, which facilitates its use in various chemical reactions.

The spectroscopic properties of 1-(3,6-Difluoro-2-methoxyphenyl)-2,2-difluoroethanone have also been studied using techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy. These analyses provide detailed insights into the molecular structure and confirm the presence of key functional groups. The NMR spectrum shows characteristic signals for the fluorine atoms and methoxy group, while the IR spectrum reveals absorption bands corresponding to the carbonyl group.

In conclusion, 1-(3,6-Difluoro-2-methoxyphenyl)-2,2-difluoroethanone (CAS No. 1870369-87-1) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique combination of fluorinated and methoxy functionalities makes it an attractive candidate for developing novel therapeutic agents and as a versatile building block in synthetic chemistry. Ongoing research continues to uncover new applications and optimize synthetic methods for this promising compound.